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Compound of Interest

Compound Name: L-VALINE (1-13C)

Cat. No.: B1579861 Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Laboratory Managers, EHS

Officers, and Research Scientists Status: Effective Immediately

Executive Summary: The "Stable Isotope" Distinction
CRITICAL OPERATIONAL NOTE: L-Valine (1-13C) is a stable isotope labeled compound. It is

NON-RADIOACTIVE.

A common and costly error in laboratory management is the disposal of Carbon-13 (

) labeled compounds into radioactive waste streams (intended for Carbon-14). This
misclassification triggers unnecessary regulatory scrutiny and exorbitant disposal fees (often
10-20x higher than chemical waste).

Core Directive: Unless contaminated with other radiological agents, L-Valine (1-13C) must be

disposed of as Chemical Waste, not Radioactive Waste.

Material Identification & Properties
Verify your reagent against the data below to ensure this protocol applies to your specific stock.
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Property Data Specification

Compound Name L-Valine (1-13C)

Chemical Formula

CAS Number (Labeled) 81201-85-6 (Specific to 1-13C labeling)

CAS Number (Unlabeled) 72-18-4

Molecular Weight ~118.14 g/mol (approx. +1 Da vs. natural valine)

Radioactivity None (Stable Isotope)

Physical State White crystalline powder

Hazard Class
Non-hazardous for transport; treat as general

chemical waste.[1][2]

The "Isotope Trap": Preventing False Positives
In mixed-use facilities (where both

and

are used), "Isotope" stickers are a liability.

The Mechanism of Failure: A waste container labeled simply "Isotope Waste" will be flagged

by Radiation Safety Officers (RSO). If the specific isotope is not clearly defined as

"STABLE," the RSO must assume it is radioactive until proven otherwise.

The Consequence: The waste is quarantined, swabbed, and potentially sent for decay-in-

storage or expensive low-level radioactive waste (LLRW) incineration.

The Solution: Use explicit "STABLE ISOTOPE" labeling (see Section 4).

Step-by-Step Disposal Protocol
Phase 1: Stream Selection
Before disposal, determine the matrix of the waste. L-Valine itself is biodegradable and low-

toxicity, but it is rarely used in isolation.
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Disposal Decision Tree

Waste: L-Valine (1-13C)

Is it mixed with
Radioactive Isotopes (e.g., 14C, 3H)?

Is it mixed with
Hazardous Solvents/Reagents?

NO

RADIOACTIVE WASTE
(Follow RSO Protocols)

YES

HAZARDOUS CHEMICAL WASTE
(Solvent Stream)

YES (e.g., Methanol, Acetonitrile)

NON-HAZARDOUS
CHEMICAL WASTE

(Solid Stream)

NO (Pure powder or buffer)

Click to download full resolution via product page

Figure 1: Decision logic for selecting the correct waste stream. Note that "Radioactive" takes

precedence over all other categories.

Phase 2: Packaging & Segregation
Solid Waste (Pure Powder/Vials):

Collect in a dedicated wide-mouth HDPE (High-Density Polyethylene) jar.

Do not mix with sharps or broken glass.[3]

Expert Tip: If disposing of trace amounts in original glass vials, deface the commercial

label to remove the vendor's logo, but clearly write "L-Valine 13C" on the vial before
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placing it in the waste drum.

Liquid Waste (buffer/solvent mixtures):

Segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated).

L-Valine does not alter the segregation rules of the solvent it is dissolved in.

Phase 3: Labeling (The Critical Control Point)
Your facility's hazardous waste tag must include the following specific nomenclature to prevent

confusion:

Chemical Name: L-Valine (1-13C)[4]

Constituents: 100% (if pure) or % concentration in solution.

Hazard Checkbox: "Non-Regulated" (if pure) or match the solvent's hazard (e.g.,

"Flammable" if in acetonitrile).

Mandatory Remark: Write "STABLE ISOTOPE - NON-RADIOACTIVE" in the

comments/remarks section of the tag.

Phase 4: Hand-off
Transfer the container to your facility's Chemical Waste Storage Area (CAA). Do not leave it in

the Radiation Safety storage area, even if your lab uses both.

Spill Management & Contingency
While L-Valine is generally non-toxic, standard laboratory hygiene applies.

PPE: Nitrile gloves, lab coat, and safety glasses. Respiratory protection is generally not

required unless large quantities of dust are generated.

Containment:

Dry Spill: Sweep up carefully to avoid dust generation.[2][5][6] Place in a sealed bag and

label as "Chemical Waste."
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Wet Spill: Absorb with paper towels or standard spill pads.

Decontamination: Wipe the surface with water and a mild detergent. No Geiger counter

survey is necessary (it will not detect 13C).

References & Authority
The following sources provide the regulatory and technical grounding for these procedures.

Sigma-Aldrich (Merck).Safety Data Sheet: L-Valine-1-13C (CAS 81201-85-6). Retrieved from

U.S. Environmental Protection Agency (EPA).Radioactive Waste vs. Hazardous Waste

Identification (40 CFR Parts 261 & 191). Retrieved from

Cambridge Isotope Laboratories.Stable Isotope Safety & Handling. Retrieved from

National Institutes of Health (NIH).Waste Disposal Guide for Stable Isotopes. (General

Laboratory Safety Guidelines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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